(5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine

• IUPAC Name: N-[(5-bromo-2-methoxyphenyl)methyl]-2,5-dimethylaniline
• InChI: InChI=1S/C16H18BrNO/c1-11-4-5-12(2)15(8-11)18-10-13-9-14(17)6-7-16(13)19-3/h4-9,18H,10H2,1-3H3
• InChI Key: NGGSEYLHBHFUNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC2=C(C=CC(=C2)Br)OC
• Molecular Formula: C16H18BrNO
• Molecular Weight: 320.22 g/mol

Description

(5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine, also known as BDMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

(5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine is believed to act as a partial agonist at the serotonin and dopamine receptors, meaning that it can activate these receptors to a certain extent but not fully. This mechanism of action may be beneficial in treating certain disorders, such as depression and schizophrenia, where the balance of these neurotransmitters is disrupted.
Biochemical and Physiological Effects:
(5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. It has also been found to have antioxidant properties, which could be beneficial in protecting against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using (5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine in lab experiments is its relatively low toxicity compared to other compounds that target the serotonin and dopamine receptors. However, its limited solubility in water and other solvents can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for research on (5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine. One area of interest is its potential use in treating addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further studies could explore the effects of (5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine on other neurotransmitter systems and its potential use in combination with other drugs for enhanced therapeutic effects.
In conclusion, (5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine is a chemical compound that has shown promise in scientific research for its potential therapeutic properties. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed, along with possible future directions for research. As research in this field continues, (5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine may become an important tool in the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

(5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylphenylamine with 5-bromo-2-methoxybenzyl chloride. The resulting product is then purified using various techniques, such as chromatography, to obtain a high-quality sample for research purposes.

Scientific Research Applications

(5-bromo-2-methoxybenzyl)(2,5-dimethylphenyl)amine has been studied for its potential therapeutic properties, particularly in the treatment of neurological and psychiatric disorders. It has been shown to have an affinity for the serotonin and dopamine receptors in the brain, which are involved in regulating mood, behavior, and cognition.